![molecular formula C19H14ClF3N4O2S B2764414 N-(4-amino-2-((3-chlorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-(trifluoromethyl)benzamide CAS No. 888443-08-1](/img/structure/B2764414.png)
N-(4-amino-2-((3-chlorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-(trifluoromethyl)benzamide
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Description
N-(4-amino-2-((3-chlorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C19H14ClF3N4O2S and its molecular weight is 454.85. The purity is usually 95%.
BenchChem offers high-quality N-(4-amino-2-((3-chlorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-(trifluoromethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-amino-2-((3-chlorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-(trifluoromethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Novel Compound Synthesis and Biological Activities
Synthesis of Heterocyclic Compounds :Studies have described the synthesis of various heterocyclic compounds, including those with pyrimidine and thiophene derivatives, which are known for their broad range of biological activities. For instance, the synthesis of 3-methyl-5-acetyl-7-[(2-sulfanylidene-6-aryl-1,2-dihydropyrimidin-4-yl)amino]-1,2-benzisoxazoles demonstrated a novel approach to creating compounds with potential biological applications (Wanare, 2022).
Antimicrobial and Anti-Inflammatory Activities :The development of new pyrimidine and thiophene derivatives has shown significant antimicrobial and anti-inflammatory activities. This suggests the potential of these compounds in the treatment of infections and inflammation. For example, certain derivatives were found to possess greater anti-inflammatory potency than standard drugs, highlighting their therapeutic potential (Lahsasni et al., 2018).
Anticancer Activities :Compounds related to the structural class of N-(4-amino-2-((3-chlorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-(trifluoromethyl)benzamide have been investigated for their anticancer activities. The design and synthesis of novel 2-amino-4-aryl-4,10-dihydro-[1,3,5]triazino[1,2-a]benzimidazoles demonstrated antiproliferative activity against several human cancer cell lines, offering insights into the potential application of similar compounds in cancer therapy (Hranjec et al., 2012).
properties
IUPAC Name |
N-[4-amino-2-[(3-chlorophenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-5-yl]-4-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14ClF3N4O2S/c20-13-3-1-2-10(8-13)9-30-18-26-15(24)14(17(29)27-18)25-16(28)11-4-6-12(7-5-11)19(21,22)23/h1-8H,9H2,(H,25,28)(H3,24,26,27,29) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCEWZLPLVDXTGQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=C(C=C3)C(F)(F)F)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14ClF3N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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